Cas no 1536225-85-0 (8-Azabicyclo[3.2.1]octane-3-carboxylic acid)
8-Azabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 8-azabicyclo[3.2.1]octane-3-carboxylic acid
- 8-Azabicyclo[3.2.1]octane-3-carboxylic acid
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- Inchi: 1S/C8H13NO2/c10-8(11)5-3-6-1-2-7(4-5)9-6/h5-7,9H,1-4H2,(H,10,11)
- InChI Key: VVZNPWRETVLXPA-UHFFFAOYSA-N
- SMILES: OC(C1CC2CCC(C1)N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Topological Polar Surface Area: 49.3
8-Azabicyclo[3.2.1]octane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506292-1g |
8-Azabicyclo[3.2.1]octane-3-carboxylicacid |
1536225-85-0 | 98% | 1g |
$343 | 2023-01-01 | |
| Enamine | EN300-153398-0.05g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 0.05g |
$348.0 | 2023-02-14 | ||
| Enamine | EN300-153398-0.1g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 0.1g |
$364.0 | 2023-02-14 | ||
| Enamine | EN300-153398-0.25g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 0.25g |
$380.0 | 2023-02-14 | ||
| Enamine | EN300-153398-0.5g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 0.5g |
$397.0 | 2023-02-14 | ||
| Enamine | EN300-153398-1.0g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-153398-2.5g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 2.5g |
$869.0 | 2023-02-14 | ||
| Enamine | EN300-153398-5.0g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 5.0g |
$1715.0 | 2023-02-14 | ||
| Enamine | EN300-153398-10.0g |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 10.0g |
$3345.0 | 2023-02-14 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6974-1G |
8-azabicyclo[3.2.1]octane-3-carboxylic acid |
1536225-85-0 | 95% | 1g |
¥ 1,722.00 | 2023-04-06 |
8-Azabicyclo[3.2.1]octane-3-carboxylic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 8-Azabicyclo[3.2.1]octane-3-carboxylic acid
Comprehensive Overview of 8-Azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1536225-85-0)
8-Azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1536225-85-0) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclic framework and carboxylic acid functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting central nervous system (CNS) disorders and infectious diseases. The compound's rigid scaffold mimics natural alkaloids, which often exhibit high binding affinity to biological targets.
In recent years, the demand for 8-Azabicyclo[3.2.1]octane derivatives has surged due to their role in developing novel therapeutics. For instance, its structural analogs have been explored as neuromodulators and enzyme inhibitors. The carboxylic acid group in this compound allows for further derivatization, enabling the creation of esters, amides, and other functionalized products. This flexibility aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for enhanced pharmacological properties.
From a synthetic chemistry perspective, CAS No. 1536225-85-0 presents intriguing challenges and opportunities. Its bicyclic structure requires precise stereochemical control during synthesis, making it a valuable subject for asymmetric catalysis studies. Researchers frequently search for efficient synthetic routes to this compound, as its complexity often necessitates multi-step protocols. Advances in green chemistry have also spurred interest in developing environmentally friendly methods for its production, reducing reliance on hazardous reagents.
The compound's relevance extends to medicinal chemistry, where it serves as a pharmacophore in designing drugs for neurodegenerative diseases like Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) is a key advantage, addressing a major hurdle in CNS drug development. Additionally, its potential as a building block for peptidomimetics has attracted attention in the field of bioconjugation and proteomics.
In the context of AI-driven drug discovery, 8-Azabicyclo[3.2.1]octane-3-carboxylic acid is frequently mentioned in cheminformatics databases. Machine learning models trained on molecular descriptors often highlight its drug-likeness and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with the increasing use of computational tools to accelerate the identification of promising drug candidates.
Another emerging application lies in material science, where its rigid core is explored for designing supramolecular assemblies. The compound's ability to form hydrogen bonds and coordination complexes makes it a candidate for functional materials, such as metal-organic frameworks (MOFs). This interdisciplinary potential underscores its value beyond traditional pharmaceutical uses.
For suppliers and manufacturers, CAS No. 1536225-85-0 represents a niche but growing market. Quality control is critical, with HPLC purity and spectroscopic characterization being common customer requirements. The compound is typically supplied as a white to off-white powder, with storage recommendations emphasizing protection from moisture and light to ensure stability.
In summary, 8-Azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1536225-85-0) is a multifaceted compound with broad implications across drug discovery, synthetic chemistry, and material science. Its unique structure and functional groups continue to inspire innovative research, making it a subject of enduring interest in both academic and industrial settings.
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